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Compound of Interest

Compound Name: Vitamin K1-d4

Cat. No.: B12410918

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive explanation of the Certificate of Analysis (CoA)
for Vitamin K1-d4 (Phylloquinone-d4), a deuterated internal standard crucial for accurate
guantification in bioanalytical studies. Understanding the data presented in a CoA is paramount
for ensuring the quality, reliability, and reproducibility of experimental results. This document will
dissect the key components of a typical Vitamin K1-d4 CoA, detailing the analytical
methodologies employed and presenting the data in a clear, structured format.

Quantitative Data Summary

A Certificate of Analysis for Vitamin K1-d4 provides critical data on the identity, purity, and
quality of the material. The following tables summarize the typical tests and specifications.

Table 1: Identification and Physical Properties
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Test Specification Result

Product Name Vitamin K1-d4 Conforms

CAS Number 5172-18-9 Conforms

Molecular Formula C31H42D402 Conforms

Molecular Weight 454.72 g/mol Conforms
Clear, yellow to amber, viscous

Appearance o Conforms
liquid
Soluble in ethanol, methanol,

Solubility acetonitrile, and other organic Conforms
solvents. Insoluble in water.

Table 2: Purity and Quality

Test Specification Result

Chemical Purity (by HPLC) > 98.0%][1] 99.5%

Isotopic Purity (by MS) > 98% Deuterium Incorporation  99.2%

] Meets USP <467>

Residual Solvents (by GC-HS) ] Conforms
requirements[2][3]
Meets USP <232>

Heavy Metals (by ICP-MS) ) Conforms
requirements

Menadione Not Detected Conforms

Experimental Protocols

The following sections detail the methodologies used to generate the data presented in the

Certificate of Analysis.

High-Performance Liquid Chromatography (HPLC) for

Chemical Purity
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Purpose: To determine the chemical purity of Vitamin K1-d4 and to separate it from any non-
deuterated Vitamin K1 and other related impurities.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV or PDA detector.
e Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 um) is commonly used.

o Mobile Phase: A gradient or isocratic mixture of organic solvents such as methanol,
acetonitrile, and water. A typical mobile phase could be a gradient of methanol and water.

o Flow Rate: Approximately 1.0 mL/min.
» Detection: UV detection at a wavelength of 254 nm.

o Sample Preparation: A stock solution of Vitamin K1-d4 is prepared in a suitable organic
solvent (e.g., methanol or isopropanol) at a concentration of approximately 1 mg/mL. This is
then diluted to a working concentration (e.g., 0.1 mg/mL) with the mobile phase.

» Analysis: The sample is injected into the HPLC system, and the peak area of Vitamin K1-d4
is compared to the total area of all peaks in the chromatogram to calculate the purity.

Mass Spectrometry (MS) for Isotopic Purity

Purpose: To confirm the molecular weight of Vitamin K1-d4 and to determine the level of
deuterium incorporation (isotopic enrichment).

Methodology:

e Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or
Orbitrap instrument, coupled with an appropriate ionization source (e.g., Electrospray
lonization - ESI or Atmospheric Pressure Chemical lonization - APCI).

o Sample Introduction: The sample can be introduced via direct infusion or through an LC
system.
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o Data Acquisition: The mass spectrometer is operated in full scan mode to acquire the mass
spectrum of the sample.

e Analysis: The isotopic distribution of the molecular ion peak is analyzed. The relative
intensities of the peaks corresponding to the unlabeled (d0) and deuterated (d4) forms of
Vitamin K1 are used to calculate the isotopic purity. The percentage of deuterium
incorporation is calculated as: % D incorporation = [Intensity(d4) / (Intensity(d0) +
Intensity(d4))] x 100

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Purpose: To confirm the chemical structure of Vitamin K1-d4 and the position of the deuterium
labels.

Methodology:
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

» Solvent: A deuterated solvent in which the sample is soluble, such as chloroform-d (CDCls)
or methanol-ds4 (CDsOD).

o Experiments: *H NMR and 3C NMR spectra are acquired.

¢ Analysis: The 'H NMR spectrum is analyzed to confirm the absence of signals at the
positions where deuterium atoms have been incorporated. The chemical shifts and coupling
constants of the remaining protons are compared to the spectrum of unlabeled Vitamin K1 to
ensure the structural integrity of the molecule. 133C NMR can also be used to confirm the
structure.

Gas Chromatography-Headspace (GC-HS) for Residual
Solvents

Purpose: To identify and quantify any residual volatile organic solvents from the manufacturing
process, according to USP <467> guidelines.

Methodology:
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 Instrumentation: A gas chromatograph equipped with a headspace autosampler and a Flame
lonization Detector (FID).

e Column: A column suitable for residual solvent analysis, such as a G43 phase.

o Sample Preparation: A known amount of the Vitamin K1-d4 sample is weighed into a
headspace vial and dissolved in a suitable solvent (e.g., dimethyl sulfoxide).

¢ Analysis: The vial is heated to volatilize the solvents, and a sample of the headspace gas is
injected into the GC. The retention times and peak areas of any detected solvents are
compared to those of a standard mixture of known residual solvents to identify and quantify
them. The results are then compared against the limits set in USP <467>.

Inductively Coupled Plasma-Mass Spectrometry (ICP-
MS) for Heavy Metals

Purpose: To detect and quantify trace amounts of heavy metal impurities, in accordance with
USP <232> limits.

Methodology:
¢ Instrumentation: An Inductively Coupled Plasma-Mass Spectrometer.

o Sample Preparation: The Vitamin K1-d4 sample is digested using a mixture of strong acids
(e.g., nitric acid and hydrochloric acid) in a closed-vessel microwave digestion system to
bring the metals into solution.

¢ Analysis: The digested sample solution is introduced into the ICP-MS. The instrument
atomizes and ionizes the elements in the sample, and the mass spectrometer separates and
detects the ions based on their mass-to-charge ratio. The concentrations of the target heavy
metals (e.g., lead, arsenic, cadmium, mercury) are determined by comparing the signal
intensities to those of certified reference materials. The results are then compared to the
permissible daily exposure (PDE) limits outlined in USP <232>.

Visualizations
Chemical Structure of Vitamin K1-d4
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Caption: Chemical structure of Vitamin K1-d4.

Analytical Workflow for Certificate of Analysis
Generation

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b12410918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Handling

(Vitamin K1-d4 Sample ReceipD

Y

T LTI I II I 'sample preparation | DT TTTTITITT T i

Analytical Testing

NMR GC-HS ICP-MS
(Structural Confirmation) (Residual Solvents) (Heavy Metals)

HPLC
(Chemical Purity)

Mass Spectrometry
(Isotopic Purity, Identity)

@
j

Reparting
Y

L Data Review and Analysis ‘I
> <
S J

Y

(Certificate of Analysis Generatior)

Click to download full resolution via product page

Caption: Workflow for generating a Vitamin K1-d4 Certificate of Analysis.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12410918?utm_src=pdf-body-img
https://www.benchchem.com/product/b12410918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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